Cas no 54664-99-2 (1-Hepten-4-yn-3-ol)

• Product Name: 1-Hepten-4-yn-3-ol
• CAS No: 54664-99-2
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 353989
• PubChem ID: 14949724
• Update Time: 2025-04-19

1-Hepten-4-yn-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Hepten-4-yn-3-ol
• hept-1-en-4-yn-3-ol
• 54664-99-2
• DTXSID50565932
• AKOS006277901
• SCHEMBL11695463

• Inchi： 1S/C7H10O/c1-3-5-6-7(8)4-2/h4,7-8H,2-3H2,1H3
• InChI Key： WDMKYTIJFHTVDF-UHFFFAOYSA-N
• SMILES： OC(C#CCC)C=C

Computed Properties

• Exact Mass: 110.0732
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23